trans-2-(3,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid

• IUPAC Name: (1R,2R)-2-(3,5-dimethylbenzoyl)cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C16H20O3/c1-10-7-11(2)9-12(8-10)15(17)13-5-3-4-6-14(13)16(18)19/h7-9,13-14H,3-6H2,1-2H3,(H,18,19)/t13-,14-/m1/s1
• InChI Key: GCQWXCCUUDOPHV-ZIAGYGMSSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)C2CCCCC2C(=O)O)C
• Isomeric SMILES: CC1=CC(=CC(=C1)C(=O)[C@@H]2CCCC[C@H]2C(=O)O)C
• Molecular Formula: C16H20O3
• DSSTOX Substance ID: DTXSID10641367
• Molecular Weight: 260.33 g/mol
• CAS RN: 733742-85-3

Description

“trans-2-(3,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid” is a chemical compound with the molecular formula C16H20O3. It is also known as trans-DMCHCA.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 16 carbon atoms, 20 hydrogen atoms, and 3 oxygen atoms. The exact structure can be found in databases like PubChem.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been involved in the synthesis of biphenyl derivatives, with a focus on creating tertiary aminoalkyl esters that exhibit antispasmodic activity, highlighting its utility in medicinal chemistry (Veer & Oud, 2010).
• Research on cyclohexene derivatives, such as the photo-induced addition of acetic acid to cyclohexene derivatives, demonstrates the compound's reactivity and potential in photochemistry applications (Leong et al., 1973).

Application in Organic Synthesis

• The compound has been utilized in the preparation of saturated isoindole-fused heterocycles, showcasing its role in the synthesis of complex organic molecules with potential applications in pharmaceuticals and organic materials (Stájer et al., 2002).
• It has also been involved in the synthesis and stereostructure exploration of saturated isoindolone-fused hetero tri-, tetra-, and pentacyclic compounds, contributing to the understanding of molecular structures and stereochemistry in organic synthesis (Sohár et al., 2004).

Analytical Chemistry Applications

• The compound's derivatives have been analyzed in studies like the GC/MS and ESI/MS identification of new generation plasticizers, indicating its relevance in environmental chemistry and the study of polymer additives (Dziwiński et al., 2017).

Conformational and Structural Studies

• Research on the conformational preferences of related cyclohexane dicarboxylic acids in different solvents contributes to the broader understanding of molecular conformations, which is crucial in drug design and the development of functional materials (Garza et al., 2012).